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Compound of Interest

Compound Name: Hexacaine

Cat. No.: B1673133 Get Quote

A Comparative Safety Analysis of Hexylcaine
and Novocaine
In the landscape of local anesthetics, a thorough understanding of a compound's safety profile

is paramount for researchers and drug development professionals. This guide provides a

detailed comparison of the safety profiles of Hexylcaine, a short-acting local anesthetic, and

Novocaine (procaine), a widely recognized ester local anesthetic. This analysis is supported by

quantitative toxicity data and an overview of established experimental protocols.

Quantitative Safety Profile
The acute toxicity of a substance is often quantified by its median lethal dose (LD50), the dose

required to be fatal to 50% of a tested population. The following table summarizes the available

LD50 data for Hexylcaine hydrochloride and Procaine hydrochloride across different species

and routes of administration.
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Compound Species
Route of
Administration

LD50

Hexylcaine

hydrochloride
Mouse Oral 1080 mg/kg[1]

Mouse Subcutaneous 1080 mg/kg[1]

Rabbit Subcutaneous 164 mg/kg[1]

Guinea Pig Subcutaneous 166 mg/kg[1]

Rabbit Intravenous 14 mg/kg[1]

Procaine

hydrochloride
Rat Oral 200 mg/kg[2][3][4][5]

Mouse Oral 175 mg/kg[4][5]

Rat Intraperitoneal 160 mg/kg[2]

Rat Subcutaneous 597 mg/kg[2]

Mouse Intravenous 46-80 mg/kg

Adverse Effects Profile
Both Hexylcaine and Novocaine share a similar spectrum of potential adverse effects, which

are characteristic of local anesthetics. These effects are primarily related to the central nervous

system (CNS) and the cardiovascular system.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.guidechem.com/encyclopedia/hexylcaine-hydrochloride-1-g--dic123873.html
https://www.guidechem.com/encyclopedia/hexylcaine-hydrochloride-1-g--dic123873.html
https://www.guidechem.com/encyclopedia/hexylcaine-hydrochloride-1-g--dic123873.html
https://www.guidechem.com/encyclopedia/hexylcaine-hydrochloride-1-g--dic123873.html
https://www.guidechem.com/encyclopedia/hexylcaine-hydrochloride-1-g--dic123873.html
https://cdn.caymanchem.com/cdn/msds/20093m.pdf
https://www.spectrumrx.com/media/sds/PR110_AGHS.pdf
https://www.caelo.de/getfile.html?type=sdb_en&cntry=en&num=2553
https://www.mpbio.com/media/document/infor/1/9/0/2/6/0/MP_MSDS_190260_US_EN.pdf
https://www.caelo.de/getfile.html?type=sdb_en&cntry=en&num=2553
https://www.mpbio.com/media/document/infor/1/9/0/2/6/0/MP_MSDS_190260_US_EN.pdf
https://cdn.caymanchem.com/cdn/msds/20093m.pdf
https://cdn.caymanchem.com/cdn/msds/20093m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adverse Effect Category Hexylcaine Novocaine (Procaine)

Common Side Effects
Numbness and tingling around

the mouth and tongue.[6][7][8]

Numbness or tingling

sensations, minor pain at the

injection site, headaches,

dizziness, and drowsiness.[9]

[10]

CNS Effects (Overdose)
Headache, tinnitus,

convulsions.[6][7][8]

Dizziness, drowsiness, anxiety,

restlessness, confusion,

tremors, shaking, and

seizures.[9][11]

Cardiovascular Effects

(Overdose)

Decreased heart function.[6][7]

[8]

Slow or irregular heartbeats,

chest pain, and hypotension.

[9][11]

Respiratory Effects (Overdose) Inability to breathe.[6][7][8]

Difficulty breathing, which can

be a sign of an allergic

reaction.[9][11]

Allergic Reactions
Possible, as with other local

anesthetics.

Rare, but can include hives,

itching, swelling of the face or

throat, and difficulty breathing.

[9][10]

Mechanism of Action: Sodium Channel Blockade
The primary mechanism of action for both Hexylcaine and Novocaine involves the blockade of

voltage-gated sodium channels in neuronal cell membranes.[8][12] By inhibiting the influx of

sodium ions, these local anesthetics prevent the depolarization of the nerve membrane and the

propagation of action potentials, resulting in a temporary and localized loss of sensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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